Cas no 1352318-41-2 (2-2-(Methylsulfanyl)phenylbenzonitrile)

• Product Name: 2-2-(Methylsulfanyl)phenylbenzonitrile
• CAS No: 1352318-41-2
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• MDL: MFCD20529501
• CID: 1037799
• PubChem ID: 56776794
• Update Time: 2025-04-20

2-2-(Methylsulfanyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2'-(Methylthio)-[1,1'-biphenyl]-2-carbonitrile
• 2-(2-methylsulfanylphenyl)benzonitrile
• 2-[2-(Methylsulfanyl)phenyl]benzonitrile
• ACMC-209bz3
• AK107891
• ANW-19789
• CTK8B0309
• KB-224206
• MolPort-020-003-533
• DTXSID90718400
• CS-0212362
• MFCD20529501
• 2'-(Methylsulfanyl)[1,1'-biphenyl]-2-carbonitrile
• CEC31841
• BS-24953
• 1352318-41-2
• 2-2-(Methylsulfanyl)phenylbenzonitrile

• MDL： MFCD20529501
• Inchi： 1S/C14H11NS/c1-16-14-9-5-4-8-13(14)12-7-3-2-6-11(12)10-15/h2-9H,1H3
• InChI Key： DGXUSSWQYKMTIW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 225.06122053g/mol
• Monoisotopic Mass: 225.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 400.7±38.0 °C at 760 mmHg
• Flash Point: 196.1±26.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-2-(Methylsulfanyl)phenylbenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles